Cas no 898792-91-1 (Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate)

• Product Name: Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate
• CAS No: 898792-91-1
• Molecular Formula: C₁₄H₁₂F₆O₃
• Molecular Weight: 342.23400
• CID: 1948482
• PubChem ID: 24727297

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate Properties

Names and Identifiers

• ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate
• Ethyl 4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate
• MFCD01311605
• AKOS016023140
• 898792-91-1
• Ethyl4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate
• DTXSID10645522

• MDL： MFCD01311605
• InChIKey： DCTDVDJDNQPXFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12F6O3/c1-2-23-12(22)4-3-11(21)8-5-9(13(15,16)17)7-10(6-8)14(18,19)20/h5-7H,2-4H2,1H3
• SMILES： CCOC(=O)CCC(=O)C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 342.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 342.06906321Da
• Heavy Atom Count: 23
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.25020
• PSA: 43.37000

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate Security Information

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones